Cas no 1443355-25-6 (2-[(2-methylpiperidin-1-yl)methyl]benzenethiol)

• Product Name: 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol
• CAS No: 1443355-25-6
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443044
• CID: 5150958
• Update Time: 2026-03-03

2-[(2-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol

• MDL： MFCD19443044
• Inchi： 1S/C13H19NS/c1-11-6-4-5-9-14(11)10-12-7-2-3-8-13(12)15/h2-3,7-8,11,15H,4-6,9-10H2,1H3
• InChI Key： BAZCSFXSZJKTTK-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1CN1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol

Comprehensive Overview of 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443355-25-6)

2-[(2-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443355-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1443355-25-6, features a benzenethiol core modified with a 2-methylpiperidin-1-ylmethyl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its thiol group and piperidine moiety offer versatile reactivity for designing novel therapeutics.

In recent years, the demand for 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol has surged, driven by its relevance in medicinal chemistry and material science. A growing number of studies highlight its role in the development of enzyme inhibitors and receptor modulators, addressing pressing health concerns such as neurodegenerative diseases and metabolic disorders. The compound's CAS No. 1443355-25-6 is frequently searched in academic databases, reflecting its importance in cutting-edge research. Additionally, its structural analogs are being explored for their potential in catalysis and polymer chemistry, aligning with the global push for sustainable industrial solutions.

One of the key advantages of 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol lies in its synthetic versatility. The thiol functional group enables facile conjugation with other molecules, a feature highly sought after in bioconjugation and probe design. This property has made it a staple in chemical biology studies, where researchers aim to elucidate complex biological pathways. Moreover, the piperidine ring contributes to enhanced lipophilicity, improving the compound's bioavailability—a critical factor in pharmacokinetic optimization. These attributes have positioned CAS No. 1443355-25-6 as a focal point in discussions about next-generation drug candidates.

The synthesis of 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for green chemistry practices. These innovations resonate with the broader scientific community's emphasis on sustainable synthesis and reduced environmental impact. As a result, the compound's CAS number 1443355-25-6 is often associated with discussions on eco-friendly chemical processes in peer-reviewed literature.

From a commercial perspective, 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol is available through specialized suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and purity specifications are frequently queried in procurement databases, underscoring its niche yet critical role in high-value research. The compound's stability under standard storage conditions further enhances its practicality, making it a reliable choice for long-term studies. With ongoing advancements in high-throughput screening and computational chemistry, the utility of CAS No. 1443355-25-6 is expected to expand, particularly in fragment-based drug design.

In conclusion, 2-[(2-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443355-25-6) represents a compelling example of how tailored molecular structures can drive innovation across multiple scientific disciplines. Its dual functionality and adaptability make it a cornerstone in modern chemistry, while its alignment with sustainability goals ensures its continued relevance. As research into targeted therapies and smart materials progresses, this compound is poised to remain at the forefront of scientific inquiry, offering solutions to some of the most challenging problems in health and technology.